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Compound of Interest

Compound Name: 5-Chloro-2-methylbenzothiazole

CAS No.: 1006-99-1

Cat. No.: B092711

Get Quote

5-Chloro-2-methylbenzothiazole (CAS No. 1006-99-1) is a halogenated heterocyclic

compound that has emerged as a cornerstone intermediate in the synthesis of complex organic

molecules. Its unique structural scaffold, featuring a benzothiazole nucleus, imparts specific

physicochemical properties that make it an invaluable building block in diverse fields. In the

pharmaceutical industry, it serves as a critical precursor for the development of novel active

pharmaceutical ingredients (APIs), leveraging the broad spectrum of biological activities

associated with benzothiazole derivatives, including anticancer, neuroprotective, and

antimicrobial properties.[1] Its utility also extends to the agrochemical, dye, and material

science sectors, where it is used in the synthesis of pesticides, specialized dyes, and electronic

materials.[2]

Given its pivotal role, securing a consistent and high-purity supply of 5-Chloro-2-
methylbenzothiazole is a strategic imperative for research and manufacturing. This guide

provides an in-depth analysis of its commercial landscape, technical specifications, and critical

quality control protocols to empower scientists and procurement specialists in making informed

sourcing decisions.
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PART 1: Commercial Sourcing and Supplier
Qualification
The global supply chain for specialty chemicals like 5-Chloro-2-methylbenzothiazole is

multifaceted, comprising large-scale manufacturers, specialized chemical suppliers, and

distributors. The choice of a supplier can significantly impact research timelines, manufacturing

efficiency, and the integrity of the final product.

Overview of Commercial Suppliers
A range of suppliers offers 5-Chloro-2-methylbenzothiazole, catering to different scales, from

research-grade quantities to bulk industrial orders. The key to successful procurement lies in

identifying a supplier that aligns with the specific quality, regulatory, and logistical needs of your

project.
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Supplier/Manufacturer Representative Purity Key Offerings & Focus

Sigma-Aldrich (Merck) ≥97%

Global distribution, extensive

documentation (CoA, COO),

suitable for research and

development.

Thermo Fisher Scientific (Alfa

Aesar)
Not specified; lab chemicals

Strong focus on laboratory

chemicals, provides detailed

Safety Data Sheets (SDS).[3]

Tokyo Chemical Industry (TCI) >99.0% (GC)

High-purity grades, strong

presence in the research

chemicals market.[4]

NINGBO INNO PHARMCHEM

CO., LTD.
Not specified

China-based manufacturer

focusing on pharmaceutical

intermediates and electronic

chemicals.

Quinoline (Alchemist-chem) Not specified; factory direct

China-based manufacturer

offering factory-direct pricing

and technical support.[5]

Santa Cruz Biotechnology

(SCBT)
Not specified

Supplier for proteomics and

general biomedical research

applications.[6]

A Self-Validating Framework for Supplier Qualification
Trustworthiness in the supply chain is paramount. A robust, self-validating qualification process

ensures that the selected supplier consistently meets stringent quality standards. This process

should not be a one-time check but an ongoing partnership built on transparency and verifiable

data.
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Caption: A logical workflow for qualifying a new chemical supplier.
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Causality in Supplier Selection:

Expertise & Experience: A supplier's trustworthiness is often reflected in the quality of their

documentation. A comprehensive Certificate of Analysis (CoA) with detailed test results,

rather than simple pass/fail statements, indicates a mature quality system.

Trustworthiness: The most critical step is the in-house validation of a sample (Node E). This

step acts as a self-validating check on the supplier's claims. A discrepancy between the

supplier's CoA and internal results is a significant red flag.

Authoritative Grounding: For pharmaceutical applications, understanding the supplier's

manufacturing process and their compliance with Good Manufacturing Practices (GMP) is

essential, often necessitating an audit for bulk supply (Node J).

PART 2: Technical Profile and Synthesis Overview
A deep understanding of the molecule's properties is fundamental to its effective application in

research and development.

Physicochemical Properties
The physical and chemical characteristics of 5-Chloro-2-methylbenzothiazole dictate its

handling, reactivity, and solubility in various experimental setups.

Property Value Source(s)

CAS Number 1006-99-1 [7]

Molecular Formula C₈H₆ClNS [6][7]

Molecular Weight 183.66 g/mol [7]

Appearance
White to pale brown/light

yellow crystalline powder/solid
[3][5]

Melting Point 65 - 72 °C [3]

Boiling Point 275 - 277 °C [5]

Purity (Typical Commercial) ≥97% to >99%
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Synthesis Pathway: A Conceptual Overview
While numerous proprietary methods exist, the synthesis of benzothiazoles generally involves

the cyclization of a 2-aminothiophenol derivative. A common conceptual route involves the

reaction of an appropriate aminothiophenol with an acylating or methylating agent, followed by

cyclization. One documented method involves the reaction of o-aminothiophenol with

chloroacetyl chloride, followed by an intramolecular cyclization.[5] Another approach starts from

2,5-dichloroaniline.[8]

The diagram below illustrates a generalized and simplified pathway to the core benzothiazole

structure, which is central to producing 5-Chloro-2-methylbenzothiazole.

Key Reactants

Substituted
2-Aminothiophenol

Acylation/
Condensation

Methylating Agent
(e.g., Acetic Anhydride)

Intermediate Oxidative
Cyclization 5-Chloro-2-methylbenzothiazole

Click to download full resolution via product page

Caption: Simplified conceptual synthesis of the benzothiazole core.

PART 3: Quality Control and Analytical Protocols
For drug development professionals, purity is not just a number; it is a direct determinant of

experimental reproducibility, biological activity, and patient safety. Impurities can introduce

confounding variables in research or lead to adverse effects in a therapeutic context.

Standard Analytical Techniques
A multi-pronged analytical approach is necessary to confirm the identity, purity, and structure of

a supplied batch.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides definitive structural

confirmation by mapping the hydrogen (¹H NMR) and carbon (¹³C NMR) atoms in the
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molecule.

Mass Spectrometry (MS): Confirms the molecular weight (183.66 g/mol ) and can help

identify impurities through fragmentation patterns.[7][9]

Infrared (IR) Spectroscopy: Identifies characteristic functional groups and provides a

molecular fingerprint that can be compared against a reference standard.[7][9]

High-Performance Liquid Chromatography (HPLC): The workhorse for purity assessment. It

separates the main compound from any impurities, allowing for precise quantification.

Experimental Protocol: Purity Verification by HPLC
This protocol provides a self-validating methodology for researchers to verify the purity stated

on a supplier's CoA.

Objective: To determine the purity of a 5-Chloro-2-methylbenzothiazole sample using

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.

Materials:

5-Chloro-2-methylbenzothiazole sample

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (optional, for pH adjustment)

Volumetric flasks, pipettes, and autosampler vials

Methodology:

Standard and Sample Preparation:

Accurately weigh approximately 10 mg of the 5-Chloro-2-methylbenzothiazole sample.

Dissolve the sample in a 1:1 mixture of acetonitrile and water to a final concentration of 1

mg/mL. This is your stock solution.
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Perform a serial dilution to create a working solution of approximately 0.1 mg/mL for

analysis. Ensure the sample is fully dissolved.

Chromatographic Conditions (Typical Starting Point):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: Start with a higher concentration of Mobile Phase A (e.g., 70% A) and gradually

increase Mobile Phase B over 15-20 minutes to elute the compound and any potential

impurities.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection: UV detector set to a wavelength where the compound has significant

absorbance (e.g., 254 nm or 280 nm, determined by a UV scan).

Injection Volume: 10 µL.

Data Analysis and Interpretation:

Run the prepared sample on the HPLC system.

Integrate the resulting chromatogram. The main peak corresponds to 5-Chloro-2-
methylbenzothiazole.

Calculate the purity using the area percent method: Purity (%) = (Area of Main Peak / Total

Area of All Peaks) x 100

Self-Validation: Compare the calculated purity value against the value reported on the

supplier's CoA. Any significant deviation warrants further investigation and communication

with the supplier. The presence of unexpected peaks may indicate impurities from the

synthesis or degradation.
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PART 4: Safety, Handling, and Storage
Adherence to proper safety protocols is non-negotiable in a research environment.

Hazard Identification: While some suppliers classify this chemical as not hazardous under

OSHA 2012 standards, others provide GHS hazard statements indicating it can be harmful if

swallowed and may cause skin, eye, and respiratory irritation.[3][7] It is prudent to treat the

compound with appropriate caution.

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including

safety glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).[10]

Handling: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid

dust formation and inhalation.[3] Avoid contact with skin, eyes, and clothing.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place.[10] Keep it away from strong oxidizing agents.[3]

Conclusion
5-Chloro-2-methylbenzothiazole is a versatile and powerful intermediate for professionals in

drug discovery and chemical synthesis. Its strategic value necessitates a sourcing approach

grounded in scientific integrity and rigorous validation. By implementing a systematic supplier

qualification framework, performing independent quality control analysis, and adhering to strict

safety protocols, researchers can ensure the reliability and consistency of their supply. This

diligence is the foundation upon which reproducible, high-impact scientific and developmental

outcomes are built.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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